Sodium Methoxide Sodium Methoxide Sodium methylate is a white amorphous powder. It reacts with water to form sodium hydroxide, a corrosive material, and methyl alcohol, a flammable liquid. The heat from this reaction may be sufficient to ignite surrounding combustible material or the sodium methylate itself if the water is present in only small amounts. It is used to process edible fats and oils, and to make other chemicals.
A colorless, flammable liquid used in the manufacture of FORMALDEHYDE and ACETIC ACID, in chemical synthesis, antifreeze, and as a solvent. Ingestion of methanol is toxic and may cause blindness.
Brand Name: Vulcanchem
CAS No.: 124-41-4
VCID: VC0050351
InChI: InChI=1S/CH3O.Na/c1-2;/h1H3;/q-1;+1
SMILES: C[O-].[Na+]
Molecular Formula: CH3ONa
CH3NaO
Molecular Weight: 54.024 g/mol

Sodium Methoxide

CAS No.: 124-41-4

Reference Standards

VCID: VC0050351

Molecular Formula: CH3ONa
CH3NaO

Molecular Weight: 54.024 g/mol

Sodium Methoxide - 124-41-4

CAS No. 124-41-4
Product Name Sodium Methoxide
Molecular Formula CH3ONa
CH3NaO
Molecular Weight 54.024 g/mol
IUPAC Name sodium;methanolate
Standard InChI InChI=1S/CH3O.Na/c1-2;/h1H3;/q-1;+1
Standard InChIKey WQDUMFSSJAZKTM-UHFFFAOYSA-N
Isomeric SMILES C[O-].[Na+]
Impurities In 97.5% sodium methylate powder: 0.5% sodium hydroxide; 0.3% sodium formate; 0.4% sodium carbonate; 0.5% free methanol.
SMILES C[O-].[Na+]
Canonical SMILES C[O-].[Na+]
Colorform Amorphous, free flowing powder
Tetragonal crystals
Density greater than 1 at 68 °F (USCG, 1999)
1.3 g/cm³
Melting Point No melting point; decomposes at >50 °C
Physical Description Sodium methylate is a white amorphous powder. It reacts with water to form sodium hydroxide, a corrosive material, and methyl alcohol, a flammable liquid. The heat from this reaction may be sufficient to ignite surrounding combustible material or the sodium methylate itself if the water is present in only small amounts. It is used to process edible fats and oils, and to make other chemicals.
Liquid; OtherSolid, Liquid
WHITE HYGROSCOPIC POWDER.
Description Sodium methylate is a white amorphous powder. It reacts with water to form sodium hydroxide, a corrosive material, and methyl alcohol, a flammable liquid. The heat from this reaction may be sufficient to ignite surrounding combustible material or the sodium methylate itself if the water is present in only small amounts. It is used to process edible fats and oils, and to make other chemicals.
A colorless, flammable liquid used in the manufacture of FORMALDEHYDE and ACETIC ACID, in chemical synthesis, antifreeze, and as a solvent. Ingestion of methanol is toxic and may cause blindness.
Shelf Life Sensitive to air and moisture
Decomposed by wate
Solubility Soluble in ethanol, methanol
Soluble in fats, esters
Insoluble in hydrocarbons and most common organic solvents
Solubility in water: reaction
Synonyms Methanol Sodium Salt; Sodium Methoxide; Feldalat NM; Methoxysodium; SM 24; SM 28; Sodium Methanolate; Sodium Methoxylate; Sodium Methylate
PubChem Compound 10942334
Last Modified Nov 11 2021
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